![molecular formula C13H18N2O4S B4394071 2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide](/img/structure/B4394071.png)
2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide
Overview
Description
2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide, also known as MPSA, is a synthetic compound that has been widely used in scientific research. This molecule has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.
Mechanism of Action
The mechanism of action of 2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide is not fully understood, but it is believed to act by blocking ion channels and modulating neurotransmitter release. This compound has been shown to block the activity of the TRPV1 ion channel by binding to a specific site on the channel. This compound has also been shown to inhibit the release of glutamate by blocking the activity of voltage-gated calcium channels.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects, including the modulation of ion channels, neurotransmitter release, and neuronal excitability. This compound has been shown to block the activity of the TRPV1 ion channel, which is involved in pain sensation, and has been suggested as a potential therapeutic target for pain management. This compound has also been shown to inhibit the release of glutamate, a neurotransmitter involved in learning and memory, suggesting that it may have cognitive benefits. Additionally, this compound has been shown to modulate neuronal excitability, which could have implications for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide has several advantages for lab experiments, including its well-established synthesis method and its ability to modulate ion channels, neurotransmitter release, and neuronal excitability. However, there are also limitations to using this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, which could make it difficult to interpret results. Additionally, this compound may have off-target effects, which could complicate data interpretation.
Future Directions
There are several future directions for research involving 2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide. One direction is to further investigate the mechanism of action of this compound, in order to better understand its effects on ion channels, neurotransmitter release, and neuronal excitability. Another direction is to explore the potential therapeutic applications of this compound, particularly in the treatment of pain and neurological disorders. Additionally, this compound could be used as a tool to investigate the role of ion channels and neurotransmitters in various biological processes.
Scientific Research Applications
2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide has been used in a variety of scientific research applications, including the study of ion channels, neurotransmitter release, and neuronal excitability. This compound has been shown to block the activity of the TRPV1 ion channel, which is involved in pain sensation, making it a potential therapeutic target for pain management. This compound has also been shown to inhibit the release of glutamate, a neurotransmitter involved in learning and memory, suggesting that it may have cognitive benefits. Additionally, this compound has been shown to modulate neuronal excitability, which could have implications for the treatment of neurological disorders.
Properties
IUPAC Name |
2-(2-methyl-4-pyrrolidin-1-ylsulfonylphenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O4S/c1-10-8-11(4-5-12(10)19-9-13(14)16)20(17,18)15-6-2-3-7-15/h4-5,8H,2-3,6-7,9H2,1H3,(H2,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULEPPMDPSVUYRO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)N2CCCC2)OCC(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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